Cas no 1177283-64-5 (2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone)

• Product Name: 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone
• CAS No: 1177283-64-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD09864442
• CID: 1087197
• PubChem ID: 28064456
• Update Time: 2025-08-05

2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-1-(1-methyl-1H-pyrazol-5-yl)ethanone
• AKOS013153827
• AS-67212
• 2-methoxy-1-(2-methylpyrazol-3-yl)ethanone
• CXB28364
• 1177283-64-5
• 2-methoxy-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
• 2-Methoxy-1-(1-methyl-1H-pyrazol-5-yl)ethanone, AldrichCPR
• MFCD09864442
• CS-0324864
• 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone

• MDL： MFCD09864442
• Inchi： 1S/C7H10N2O2/c1-9-6(3-4-8-9)7(10)5-11-2/h3-4H,5H2,1-2H3
• InChI Key： MESUCFVONCVLJF-UHFFFAOYSA-N
• SMILES： O(C)CC(C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.1Ų

Additional information on 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone

Introduction to 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone (CAS No. 1177283-64-5) and Its Emerging Applications in Chemical Biology

2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1177283-64-5, is a heterocyclic ketone that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to the pyrazole class, which is well-documented for its versatility in pharmaceutical and agrochemical applications. The presence of both methoxy and methylpyrazole substituents enhances its molecular complexity, making it a valuable scaffold for drug discovery and mechanistic studies.

The structure of 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone features a central ketone group (C=O) attached to a methoxy (-OCH₃) moiety, with a 2-methylpyrazole ring at the other end. This arrangement contributes to its potential interactions with biological targets, such as enzymes and receptors, by providing multiple binding pockets and hydrogen bonding opportunities. The chemical properties of this compound, including its solubility, stability, and reactivity, make it an attractive candidate for further exploration in synthetic chemistry and medicinal chemistry.

In recent years, there has been a surge in research focusing on heterocyclic compounds like pyrazoles due to their wide range of biological activities. Studies have demonstrated that pyrazole derivatives exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Among these derivatives, 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone has shown particular promise in preclinical studies. Its ability to modulate key biological pathways has led researchers to investigate its potential as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone is its role as a building block in the synthesis of more complex molecules. The pyrazole ring can serve as a core structure for further functionalization, allowing chemists to tailor the compound’s properties for specific applications. For instance, researchers have explored its use in generating libraries of derivatives through combinatorial chemistry approaches, which can accelerate the discovery of bioactive molecules. This flexibility makes it an indispensable tool in modern drug discovery pipelines.

The biological activity of 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone has been extensively studied in various cellular and molecular systems. Preliminary findings suggest that it may interact with enzymes involved in signal transduction and metabolic pathways. For example, its ability to inhibit certain kinases has been observed in vitro, indicating potential applications in treating diseases associated with aberrant kinase activity. Additionally, its antioxidant properties have been linked to its ability to scavenge free radicals and protect cells from oxidative stress.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone’s interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on proteins with high affinity. These insights have guided the design of more potent analogs by optimizing key structural features. The integration of experimental data with computational predictions has accelerated the development process, making it possible to identify promising candidates more efficiently.

The pharmaceutical industry has taken note of the potential of 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone and is actively exploring its applications in drug development. Several companies have initiated programs to synthesize and screen derivatives of this compound for therapeutic efficacy. Early-stage clinical trials are underway to evaluate its safety and pharmacokinetic profiles in human subjects. These efforts highlight the growing interest in leveraging natural product-inspired scaffolds like pyrazoles for next-generation drugs.

Beyond pharmaceutical applications, 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone has found utility in other areas of chemical biology. Its role as an intermediate in synthesizing agrochemicals has been particularly noteworthy, where it contributes to the development of novel pesticides with improved environmental profiles. Furthermore, its use as a research tool in academic laboratories has provided valuable insights into fundamental biological processes. This multifaceted nature underscores its importance as a versatile chemical entity.

The future prospects for 2-Methoxy-1-(2-methylpyrazol-3-yl)ethanone are bright, with ongoing research expected to uncover new applications and mechanisms of action. As our understanding of biological systems continues to evolve, so too will our ability to harness compounds like this one for therapeutic purposes. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible benefits for society.